Cas no 55662-33-4 (7H,8H-imidazo1,2-apyrimidin-7-one)

• Product Name: 7H,8H-imidazo1,2-apyrimidin-7-one
• CAS No: 55662-33-4
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 351238
• Update Time: 2025-06-15

7H,8H-imidazo1,2-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidin-7(3H)-one
• 3H-imidazo[1,2-a]pyrimidin-7-one
• imidazolo<1,2-a>pyrimidine-7(8H)-one
• 7H,8H-imidazo1,2-apyrimidin-7-one
• imidazolopyrimidine-7(8H)-one
• Imidazo[1,2-a]pyrimidin-7(8H)-one

• Inchi： 1S/C6H5N3O/c10-5-1-3-9-4-2-7-6(9)8-5/h1-4H,(H,7,8,10)
• InChI Key： MMTJBYQDUNMHSX-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CC(=O)N2

Computed Properties

• Exact Mass: 135.04335

Experimental Properties

• PSA: 45.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines

Additional information on 7H,8H-imidazo1,2-apyrimidin-7-one

Comprehensive Overview of 7H,8H-imidazo[1,2-a]pyrimidin-7-one (CAS No. 55662-33-4)

7H,8H-imidazo[1,2-a]pyrimidin-7-one (CAS No. 55662-33-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 7H,8H-imidazo[1,2-a]pyrimidin-7-one features a fused imidazole and pyrimidine ring system, which contributes to its stability and reactivity. This structural motif is often found in compounds with notable pharmacological properties, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its potential in targeting enzymes involved in inflammatory pathways, a topic of great interest given the rising global focus on autoimmune diseases and chronic inflammation.

In the context of current trends, 7H,8H-imidazo[1,2-a]pyrimidin-7-one aligns with the growing demand for small-molecule therapeutics and precision medicine. Its ability to modulate specific biological pathways has made it a candidate for investigating personalized treatment options, a hot topic in healthcare. Additionally, its potential applications in cancer research and neurodegenerative diseases have sparked curiosity among scientists and clinicians alike.

From a synthetic chemistry perspective, the preparation of 7H,8H-imidazo[1,2-a]pyrimidin-7-one often involves multi-step reactions, including cyclization and oxidation processes. Advances in green chemistry have also influenced its synthesis, with researchers exploring eco-friendly catalysts and solvents to reduce environmental impact. This aligns with the broader scientific community's emphasis on sustainable chemistry and green synthesis methods.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. Recent computational studies using molecular docking and QSAR modeling have provided insights into its interactions with biological targets, further enhancing its appeal in drug design. These techniques are part of the broader AI-driven drug discovery trend, which leverages machine learning to accelerate the identification of promising compounds.

In summary, 7H,8H-imidazo[1,2-a]pyrimidin-7-one (CAS No. 55662-33-4) represents a versatile and promising compound in modern chemistry and pharmacology. Its structural uniqueness, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.